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Compound of Interest

4-[3-
Compound Name:
(Dimethylamino)propoxy]aniline

Cat. No.: B1365064

An In-depth Technical Guide to the Safe Handling of 4-[3-(Dimethylamino)propoxy]Janiline
and Structurally Related Compounds

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating Chemical Safety in Research
and Development

In the fast-paced environment of pharmaceutical research and drug development, the
imperative of laboratory safety cannot be overstated. The novel chemical entities synthesized
and utilized daily present unique challenges that demand a thorough understanding of their
potential hazards. This guide provides a detailed examination of the material safety
considerations for 4-[3-(Dimethylamino)propoxy]aniline, a compound of interest for its
potential applications in medicinal chemistry. Due to the limited availability of a specific Material
Safety Data Sheet (MSDS) for this exact molecule, this document synthesizes data from
structurally similar compounds to provide a comprehensive safety profile. This approach,
rooted in the principles of chemical analogy, empowers researchers to anticipate and mitigate
risks effectively.

Section 1: Chemical Identity and Known Hazards
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4-[3-(Dimethylamino)propoxy]Janiline, with the Chemical Abstracts Service (CAS) number
62424-88-8, is an aniline derivative characterized by a dimethylaminopropoxy substituent at the
fourth position of the benzene ring. Its molecular formula is C11H18N20, and it has a
molecular weight of 194.28 g/mol . Aniline and its derivatives are a class of compounds widely
used in the synthesis of pharmaceuticals and other specialty chemicals. The presence of the
aniline moiety suggests potential for toxicity, a characteristic that warrants careful handling and
the implementation of robust safety protocols.

1.1. GHS Hazard Classification: A Synthesis of Available Data

While a specific Globally Harmonized System (GHS) classification for 4-[3-
(Dimethylamino)propoxy]aniline is not readily available, analysis of safety data for analogous
compounds, such as 4-[3-(Dimethylamino)propoxy]-2-methylaniline and other aniline
derivatives, allows for a presumptive hazard profile. The primary hazards associated with this
class of compounds include:

o Skin Irritation/Corrosion: Many aniline derivatives are known to cause skin irritation, and in
some cases, severe burns.[1][2]

o Serious Eye Damage/Irritation: Contact with the eyes can lead to serious irritation or
damage.[1][2]

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2][3]

o Respiratory Tract Irritation: May cause respiratory irritation upon inhalation of dusts, fumes,
or vapors.[1][3]

o Sensitization: May cause an allergic skin reaction.[4][5]

The signal word "Danger" is often associated with chemicals of this nature, reflecting the
potential for significant acute health effects.

Table 1: Summary of Presumptive GHS Hazard Statements
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Hazard Class Hazard Statement

Acute Toxicity, Oral Harmful if swallowed.[3]

Acute Toxicity, Dermal Harmful in contact with skin.[2]

Skin Corrosion/Irritation Causes skin irritation.[1][3]

Serious Eye Damage/Irritation Causes serious eye irritation.[1][3]
Specific target organ toxicity May cause respiratory irritation.[1][3]

Section 2: Prudent Handling and Engineering
Controls

Given the potential hazards, a multi-layered approach to safety, combining engineering
controls, administrative procedures, and personal protective equipment (PPE), is essential
when working with 4-[3-(Dimethylamino)propoxy]aniline.

2.1. The Primacy of Engineering Controls

The most effective way to minimize exposure is to handle the compound within a well-
ventilated area.[1] A certified chemical fume hood is the standard and most critical piece of
engineering control for preventing the inhalation of vapors or aerosols.[3] Facilities should also
be equipped with an eyewash station and a safety shower in close proximity to the workstation.

[1]
2.2. Standard Operating Procedures for Safe Handling

Adherence to established laboratory protocols is fundamental to mitigating risk. Key practices
include:

» Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1]

o Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the
workday.[1][3] Do not eat, drink, or smoke in areas where the chemical is handled or stored.

[3]
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e Minimize Generation of Dusts/Aerosols: If handling a solid form, minimize dust generation.[1]
For oils, avoid aerosolization.

o Container Management: Keep containers tightly closed when not in use.[1] Open and handle
containers with care.[1]

Section 3: Personal Protective Equipment (PPE) -
The Last Line of Defense

While engineering and administrative controls are primary, the correct use of PPE is a critical
final barrier against exposure.

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[2]

e Skin Protection:

o Gloves: Wear appropriate protective gloves to prevent skin exposure.[2] Given the
chemical nature of anilines, nitrile or neoprene gloves are generally recommended. Always
inspect gloves prior to use and change them frequently, especially after direct contact.

o Lab Coat: A lab coat or other protective clothing should be worn to prevent skin

contamination.[2]

* Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, or if irritation is experienced, a NIOSH/MSHA or
European Standard EN 149 approved respirator should be used.[2] The choice of respirator
will depend on the nature and concentration of the airborne contaminant.

Section 4: Emergency Procedures - A Plan for the
Unexpected

Preparedness is key to effectively managing accidental exposures or spills. All laboratory
personnel should be familiar with these procedures.
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4.1. First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[1][2]

o Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes.[1] Seek immediate medical attention.[2]
Wash contaminated clothing before reuse.[1]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][2] Remove contact lenses if present and
easy to do.[1] Continue rinsing and seek immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water.[2] Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1]

4.2. Spill and Leak Response

In the event of a spill, the primary objectives are to ensure personnel safety, contain the spill,
and decontaminate the area.

o Evacuate: Keep unprotected personnel away from the spill area.[1]
o Ventilate: Ensure adequate ventilation.

o Contain: Prevent further leakage or spillage if it is safe to do so.[1] Use an inert absorbent
material (e.g., sand, vermiculite) to contain the spill.[1]

o Clean-up: Carefully collect the absorbed material into a suitable, closed container for
disposal.[1]

o Decontaminate: Clean the spill area thoroughly.

» Waste Disposal: Dispose of the contaminated waste in accordance with local, state, and
federal regulations.[2]
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Workflow for Chemical Spill Response

Click to download full resolution via product page

Caption: A generalized workflow for responding to a chemical spill.

Section 5: Storage and Stability
Proper storage is crucial for maintaining the integrity of the compound and ensuring a safe

laboratory environment.

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[1] Keep away from incompatible substances and sources of ignition.[1] Some aniline
derivatives are light-sensitive, so storage in an opaque container may be advisable.[4]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
reducing agents.[2][4]

Section 6: Toxicological and Ecological
Considerations

While specific toxicological data for 4-[3-(Dimethylamino)propoxy]Janiline is limited, the
toxicological profile of aniline provides a useful surrogate for understanding potential health
effects.

» Acute Toxicity: Aniline is toxic by ingestion, inhalation, and skin absorption.[4]

» Chronic Effects: Prolonged or repeated exposure to aniline can cause damage to organs,
particularly the blood (methemoglobinemia), liver, and kidneys.[4]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1365064?utm_src=pdf-body-img
https://aksci.com/sds/6940CR_SDS.pdf
https://aksci.com/sds/6940CR_SDS.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25179.pdf
https://www.fishersci.com/store/msds?partNumber=CC59614DA&productDescription=2-+3-%28DIMETHYLAMINO%29PROP+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25179.pdf
https://www.benchchem.com/product/b1365064?utm_src=pdf-body
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25179.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25179.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Carcinogenicity and Mutagenicity: Aniline is suspected of causing genetic defects and
cancer.[4]

» Ecological Information: Aniline is very toxic to aquatic life.[4] Therefore, it is imperative to
prevent the release of 4-[3-(Dimethylamino)propoxy]Janiline into the environment.[1]

Conclusion: A Culture of Safety

The safe handling of 4-[3-(Dimethylamino)propoxy]aniline and other research chemicals is
not merely a matter of following rules but of fostering a deeply ingrained culture of safety. By
understanding the potential hazards, implementing robust control measures, and being
prepared for emergencies, researchers can confidently advance their scientific endeavors while
protecting themselves, their colleagues, and the environment. This guide serves as a
foundational resource, and it is incumbent upon every scientist to seek out additional
information and exercise sound judgment in all laboratory operations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1365064#4-3-dimethylamino-propoxy-aniline-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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